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molecular formula C6H3FN4O2 B149403 4-Fluoro-3-nitrophenyl azide CAS No. 28166-06-5

4-Fluoro-3-nitrophenyl azide

Cat. No. B149403
CAS RN: 28166-06-5
M. Wt: 182.11 g/mol
InChI Key: VCTBSHQJICJJFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05965106

Procedure details

4-azido-1-fluoro-2-nitro-benzene (90 mg) is mixed with an aqueous solution (0.5 ml) containing 3-aminopropionic acid (53 mg) and Na2CO3 (106 mg). Following addition of 2 ml of ethanol and 0.5 ml of water, the solution is heated for 24 h at 55° C. After removal of the unreacted materials by several ether extractions, the product (3-(N-(4-azido-2-nitrophenyl)-amino)propionic acid) is obtained by ether extraction of the acidified (pH 2.0) aqueous phase.
Name
4-azido-1-fluoro-2-nitro-benzene
Quantity
90 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
3-aminopropionic acid
Quantity
53 mg
Type
reactant
Reaction Step Two
Name
Na2CO3
Quantity
106 mg
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
0.5 mL
Type
solvent
Reaction Step Three
Name
3-(N-(4-azido-2-nitrophenyl)-amino)propionic acid

Identifiers

REACTION_CXSMILES
[N:1]([C:4]1[CH:9]=[CH:8][C:7](F)=[C:6]([N+:11]([O-:13])=[O:12])[CH:5]=1)=[N+:2]=[N-:3].[NH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18].C([O-])([O-])=O.[Na+].[Na+].C(O)C>O>[N:1]([C:4]1[CH:9]=[CH:8][C:7]([NH:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])=[C:6]([N+:11]([O-:13])=[O:12])[CH:5]=1)=[N+:2]=[N-:3] |f:2.3.4|

Inputs

Step One
Name
4-azido-1-fluoro-2-nitro-benzene
Quantity
90 mg
Type
reactant
Smiles
N(=[N+]=[N-])C1=CC(=C(C=C1)F)[N+](=O)[O-]
[Compound]
Name
solution
Quantity
0.5 mL
Type
reactant
Smiles
Step Two
Name
3-aminopropionic acid
Quantity
53 mg
Type
reactant
Smiles
NCCC(=O)O
Name
Na2CO3
Quantity
106 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Step Three
Name
ethanol
Quantity
2 mL
Type
reactant
Smiles
C(C)O
Name
water
Quantity
0.5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
55 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After removal of the unreacted materials
EXTRACTION
Type
EXTRACTION
Details
by several ether extractions

Outcomes

Product
Name
3-(N-(4-azido-2-nitrophenyl)-amino)propionic acid
Type
product
Smiles
N(=[N+]=[N-])C1=CC(=C(C=C1)NCCC(=O)O)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.